Cas no 2228335-07-5 (2-(3-bromopyridin-2-yl)-3-methylbutanoic acid)

2-(3-Bromopyridin-2-yl)-3-methylbutanoic acid is a brominated pyridine derivative with a branched alkyl carboxylic acid moiety, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring a bromine substituent at the 3-position of the pyridine ring and a chiral center at the α-carbon of the butanoic acid chain, enables selective functionalization for constructing complex heterocyclic frameworks. The compound is particularly valuable in cross-coupling reactions, such as Suzuki or Negishi couplings, due to the reactivity of the bromine group. Its sterically hindered carboxyl group further facilitates controlled derivatization, making it a useful precursor for bioactive molecule development. High purity and stability under standard conditions enhance its practicality in research applications.
2-(3-bromopyridin-2-yl)-3-methylbutanoic acid structure
2228335-07-5 structure
Product Name:2-(3-bromopyridin-2-yl)-3-methylbutanoic acid
CAS No:2228335-07-5
MF:C10H12BrNO2
MW:258.111782073975
CID:6330465
PubChem ID:165700639
Update Time:2025-06-28

2-(3-bromopyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid
    • EN300-1926547
    • 2228335-07-5
    • Inchi: 1S/C10H12BrNO2/c1-6(2)8(10(13)14)9-7(11)4-3-5-12-9/h3-6,8H,1-2H3,(H,13,14)
    • InChI Key: QUEROSFEYWQHDX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN=C1C(C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

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Additional information on 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5): Properties, Applications, and Research Insights

2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5) is a specialized brominated pyridine derivative with a unique structural framework, combining a 3-methylbutanoic acid moiety with a 3-bromopyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its molecular formula, C10H12BrNO2, highlights its versatility in organic synthesis, particularly in cross-coupling reactions and medicinal chemistry applications.

Recent studies emphasize the role of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid in developing small-molecule inhibitors targeting enzymes like kinases or proteases, which are critical in drug discovery pipelines. Researchers are exploring its utility in structure-activity relationship (SAR) studies to optimize ligand binding affinity. Additionally, its bromine substituent offers a reactive site for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it valuable for high-throughput screening libraries.

From an industrial perspective, this compound aligns with the growing demand for sustainable synthetic routes. Innovations in green chemistry have prompted the development of eco-friendly protocols for brominated intermediates, reducing waste and energy consumption. Users searching for "bromopyridine derivatives in drug design" or "CAS 2228335-07-5 applications" will find relevance in its potential for bioconjugation and prodrug development, addressing challenges in bioavailability and targeted delivery.

The physicochemical properties of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid, including its solubility profile and logP value, are crucial for formulation scientists. Its carboxylic acid group enables salt formation, enhancing compatibility with excipients in solid-dose formulations. Furthermore, its stability under accelerated degradation conditions is a key consideration for quality control in manufacturing.

Emerging trends in AI-driven molecular modeling have amplified interest in this compound. Computational tools predict its interactions with biological targets, accelerating hit-to-lead optimization. Searches like "pyridine-based scaffolds 2024" or "brominated heterocycles in oncology" reflect its relevance in cutting-edge research. Notably, its structural motifs appear in patents for anti-inflammatory and antiviral agents, underscoring its multidisciplinary utility.

In summary, 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5) represents a pivotal intermediate in modern chemistry. Its adaptability to catalytic transformations and alignment with drug development priorities position it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover further applications in precision medicine and material science, solidifying its role in innovation.

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